2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 2-methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C6H10N4/c1-5-8-6-7-3-2-4-10(6)9-5/h2-4H2,1H3,(H,7,8,9)
• InChI Key: JINIWYDFTRXOAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2CCCNC2=N1

Description

2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine is a bicyclic heterocyclic compound characterized by a fused triazole and pyrimidine ring system with a methyl substituent at the 2-position. This scaffold is part of the broader [1,2,4]triazolo[1,5-a]pyrimidine family, which has garnered significant attention in medicinal and agrochemical research due to its versatile pharmacological properties, including anticancer, herbicidal, and antimicrobial activities .

Preparation Methods

The synthesis of 2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the reaction of 5-methyl-4-(3-phenylprop-2-yn-1-yl)amino-4H-1,2,4-triazole-3-thiol in the presence of a catalytic amount of potassium hydroxide at elevated temperatures can yield the desired compound . Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

Cyclization Reactions

The compound participates in cyclization reactions to form extended heterocyclic systems. For example, condensation with sodium 3-oxo-3-(1-phenyl-1H-pyrazol-4-yl)prop-1-en-1-olate yields pyrazolo[1,5-a]pyrimidine derivatives under mild acidic conditions (ethanol, 80°C, 6 hours) . Similar reactions with cyanothioacetamide produce thieno[2,3-b]pyridine derivatives .

Reaction Partner	Conditions	Product	Yield
Sodium enolate	Ethanol, 80°C, 6 hours	Pyrazolo[1,5-a]pyrimidine derivatives	65–78%
Cyanothioacetamide	DMF, 100°C, 8 hours	Thieno[2,3-b]pyridines	70%

Nucleophilic Substitution

The pyrimidine ring undergoes nucleophilic substitution at the C-5 and C-7 positions. Reacting with aldehydes or ketones in the presence of ammonia generates Schiff base derivatives. For instance, treatment with formaldehyde and ammonia produces methanamine derivatives.

Reagent	Conditions	Product	Key Feature
Formaldehyde + NH₃	Ethanol, reflux, 12 hours	Methanamine derivative	Enhanced biological activity
Benzaldehyde	DMSO, 120°C, 6 hours	Arylidene-substituted derivative	Improved solubility

Oxidation and Reduction

• Oxidation : The triazole ring resists oxidation, but the pyrimidine moiety can be oxidized using KMnO₄ in acidic media, yielding pyrimidine N-oxide derivatives.

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the pyrimidine ring to a tetrahydropyrimidine structure, altering its electronic properties.

Coupling Reactions

The compound serves as a scaffold for coupling reactions. For example, reacting with acyl chlorides (e.g., triazolopyrimidine-2-carbonyl chloride) generates carboxamide derivatives. These reactions are critical for developing antiviral agents targeting influenza polymerase .

Coupling Partner	Conditions	Application
Triazolopyrimidine carbonyl chloride	DCM, RT, 4 hours	Anti-influenza agents (IC₅₀: 2–10 μM)
Primary amines	THF, 0°C to RT, 12 hours	Bioactive carboxamides

Functional Group Transformations

• Esterification : Reaction with methyl chloroformate in the presence of a base (e.g., K₂CO₃) produces methyl carboxylate derivatives, improving metabolic stability .

• Hydrolysis : The ester group in derivatives like methyl 4H,5H,6H,7H-triazolo[1,5-a]pyrimidine-2-carboxylate can be hydrolyzed to carboxylic acids under basic conditions (NaOH, H₂O/EtOH) .

Biological Activity Correlations

Derivatives exhibit structure-dependent bioactivity:

• Antiviral Activity : Carboxamide derivatives disrupt influenza A virus polymerase PA-PB1 interaction (IC₅₀: <10 μM) .

• Anticancer Potential : Schiff base derivatives show moderate cytotoxicity against HeLa cells (GI₅₀: 15–25 μM).

Reaction Mechanisms

• Cyclization : Proceeds via enolate intermediate formation, followed by intramolecular nucleophilic attack .

• Nucleophilic Substitution : Pyrimidine C-5/C-7 positions are activated by electron-withdrawing triazole, facilitating attack by amines or alcohols.

Scientific Research Applications

2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine is a triazolopyrimidine with a bicyclic structure featuring triazole and pyrimidine rings. While specific applications of 2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine are not detailed in the provided search results, related triazolopyrimidines and compounds with similar structures have notable activities.

Triazolopyrimidines and Related Compounds

• {2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine This heterocyclic compound belongs to the class of triazolopyrimidines. The presence of both triazole and pyrimidine rings in its structure contributes to its chemical reactivity and potential biological activity.
• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine As a triazole derivative, this compound exhibits diverse pharmacological activities.
• Pyrazolo[3,4-d]pyrimidine This pyrazole derivative functions as an enzyme inhibitor.
• 2-Methylthiazolo[3,2-a]benzothiazole This thiazole derivative has demonstrated antitumor activity.

Synthesis and Chemical Transformations
The synthesis of {2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine typically involves cyclization reactions. A common method includes reacting 2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine with formaldehyde and ammonia under controlled conditions to yield the methanamine derivative. For large-scale production, optimizing reaction conditions is crucial to achieve high yields and purity, often involving the use of catalysts and maintenance of specific temperature and pressure conditions during the cyclization process.

Table of Related Compounds and Activities

Compound Name	Structure Type	Notable Activities
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine	Triazole derivative	Diverse pharmacological activities
Pyrazolo[3,4-d]pyrimidine	Pyrazole derivative	Enzyme inhibitors
2-Methylthiazolo[3,2-a]benzothiazole	Thiazole derivative	Antitumor activity
{2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}methanamine	Triazolopyrimidine	Versatile chemical modifications

Properties

2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-5,7-dione:

• Molecular weight: 166.14 g/mol
• Molecular formula: C6H6N4O2
• Synonyms: EN300-1129469, 1564831-64-6

7-cyclohexyl-2-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine:

• Molecular weight: 220.31
• Molecular formula: C12H20N4

2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine:

• Molecular weight: 138.17

Mechanism of Action

The mechanism of action of 2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine involves its interaction with specific molecular targets. For example, it can inhibit the activity of certain enzymes by binding to their active sites, thereby blocking substrate access. This inhibition can lead to alterations in cellular processes and pathways, ultimately affecting cell function and viability .

Comparison with Similar Compounds

Structural and Functional Variations

The biological activity of [1,2,4]triazolo[1,5-a]pyrimidine derivatives is highly dependent on substituent patterns. Below is a comparative analysis of key analogs:

Table 1: Key Structural Analogs and Their Activities

Compound Name	Substituents	Biological Activity	Key Findings	References
2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine	2-Methyl	Under investigation	Structural simplicity; potential precursor for hybrid molecules
5,7-Dimethyl derivative (4b)	5,7-Dimethyl	Herbicidal precursor	Synthesized in 92.1% yield; used to generate sulfonamide herbicides
7-Oxo-5-phenyl derivative (HftpO)	7-Oxo, 5-phenyl	Metal coordination/antiparasitic	Forms Cu(II) complexes; active against Trypanosoma cruzi
2-Amino-5,7-dimethoxy derivative (4a)	2-Amino, 5,7-dimethoxy	Herbicidal intermediate	Key intermediate for sulfonamide herbicides targeting acetolactate synthase
Compound 19 (Antitumor derivative)	Trifluorophenyl, fluoroalkylamino	Anticancer	IC₅₀: 12.3 µM (Bel-7402), 6.1 µM (HT-1080); inhibits tubulin polymerization
B series vasodilator (5,7-dimethyl-2-(p-bromobenzylthio))	5,7-Dimethyl, p-bromobenzylthio	Vasodilator	100% inhibition of vascular contraction at 10⁻⁴ M

Anticancer Activity

• 2-Methyl derivative: No direct data, but methyl groups often enhance metabolic stability. Structural analogs like compound 19 () show potent antitumor activity by uniquely promoting tubulin polymerization and overcoming multidrug resistance .
• 5,7-Dimethyl/trifluorophenyl derivatives: Substituents like trifluoroethylamino and fluoro groups are critical for binding to tubulin, suggesting that the methyl group in the target compound may require hybridization with electron-withdrawing groups for similar efficacy .

Herbicidal Activity

• The 2-amino-5,7-dimethoxy derivative (4a) and its sulfonamide analogs (e.g., 8a–8f) inhibit acetolactate synthase, a key enzyme in branched-chain amino acid biosynthesis. The methyl-substituted compound’s lack of polar groups (e.g., amino or sulfonamide) may limit herbicidal potency unless functionalized further .

Vasodilator and Antimicrobial Activity

• The B series 5,7-dimethyl-2-(p-bromobenzylthio) derivative () demonstrates exceptional vasodilator activity, attributed to hydrophobic substituents enhancing membrane interaction. The 2-methyl group in the target compound may lack the steric bulk needed for similar efficacy .
• Cu(II) complexes with HftpO (7-oxo-5-phenyl derivative) exhibit antiparasitic activity, highlighting the role of exocyclic oxygen in metal coordination. The methyl group’s electron-donating nature may reduce metal-binding affinity compared to oxo or amino substituents .

Biological Activity

2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine (CAS No. 1550999-83-1) is a heterocyclic compound that has garnered attention for its biological activities. This article reviews the compound's pharmacological properties, mechanisms of action, and potential therapeutic applications based on recent studies.

Chemical Structure and Properties

• Molecular Formula : C$_6$H$_{10}$N$_4$
• Molecular Weight : 138.17 g/mol
• IUPAC Name : 6-methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine
• Physical Form : Solid
• Purity : ≥ 95% .

Antiviral Properties

Recent research has demonstrated that derivatives of triazolo[1,5-a]pyrimidine exhibit significant antiviral activity. For instance, compounds targeting the PA-PB1 interface of the influenza A virus polymerase have shown promising results in inhibiting viral replication. These compounds effectively disrupted the interaction necessary for viral RNA synthesis .

Anticancer Activity

Studies have indicated that triazolo[1,5-a]pyrimidines can act as multitarget inhibitors in cancer therapy. For example:

• Mechanism of Action : Certain derivatives have been identified to inhibit cell migration and induce apoptosis in cancer cells. In vitro studies showed that these compounds could suppress tumor growth in models such as MCF-7 breast cancer cells .

Compound	IC$_{50}$ (µM)	Target
5i	0.3	EGFR
5i	7.60	VGFR2

Antiparasitic and Antifungal Activities

Some triazolo[1,5-a]pyrimidine derivatives have demonstrated activity against various parasites and fungi. Their mechanisms often involve interference with key metabolic pathways in these organisms .

Case Studies

• Influenza Virus Study :
  • A series of modified triazolo[1,5-a]pyrimidines were synthesized to evaluate their antiviral properties against influenza A virus.
  • Results indicated that certain compounds significantly inhibited the PA-PB1 interaction with IC$_{50}$ values comparable to established antiviral agents like ribavirin .
• Cancer Cell Line Evaluation :
  • In a study focusing on breast cancer cell lines (MCF-7), a derivative of triazolo[1,5-a]pyrimidine was found to induce apoptosis and inhibit cell cycle progression.
  • The compound's effectiveness was attributed to its ability to disrupt critical signaling pathways involved in cell proliferation .

The biological activity of 2-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine is primarily attributed to its ability to interact with specific protein targets:

• Antiviral Mechanism : Disruption of protein-protein interactions essential for viral replication.
• Anticancer Mechanism : Induction of apoptosis through modulation of signaling pathways related to cell survival and proliferation.